3-(Trifluoromethyl)-5-aminoisothiazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carboxylate
• InChI: InChI=1S/C7H7F3N2O2S/c1-2-14-6(13)3-4(7(8,9)10)12-15-5(3)11/h2,11H2,1H3
• InChI Key: XUBFMJAWFGAFPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SN=C1C(F)(F)F)N
• Molecular Formula: C7H7F3N2O2S
• Molecular Weight: 240.21 g/mol
• CAS No.: 1204330-78-8

Description

Trifluoromethyl groups are often found in pharmaceuticals and agrochemicals due to their unique physicochemical properties. They are considered to be derived from the unique physicochemical properties of fluorine.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds is an important research topic. For example, a scalable and operationally simple trifluoromethylation reaction using trifluoroacetic anhydride has been reported.

Chemical Reactions Analysis

Trifluoromethyl groups can participate in various chemical reactions. For instance, Suzuki–Miyaura coupling is a widely-used reaction for forming carbon-carbon bonds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, esters generally have pleasant smells and are often found in perfumes.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific targets would depend on the exact biological activity being exhibited.

Mode of Action

For example, they may inhibit enzyme activity, interact with cell receptors, or interfere with cellular processes .

Biochemical Pathways

These could include pathways related to inflammation, pain perception, microbial growth, nerve function, and cell proliferation .

Pharmacokinetics

The presence of the trifluoromethyl group could potentially influence these properties, as trifluoromethyl groups have been shown to improve drug potency by lowering the pk a of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Result of Action

Given the diverse biological activities of thiazole derivatives, the effects could include reduced inflammation, pain relief, inhibition of microbial growth, neuroprotection, and inhibition of tumor growth .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, some trifluoromethyl-containing compounds can cause skin and eye irritation.

Future Directions

The development of new synthetic methods for trifluoromethyl-containing compounds is an active area of research. It is expected that many novel applications of trifluoromethyl groups will be discovered in the future.